![molecular formula C10H8BrNO2S B1469299 1-[(4-bromothiophen-2-yl)methyl]-1H-pyrrole-2-carboxylic acid CAS No. 1341356-81-7](/img/structure/B1469299.png)
1-[(4-bromothiophen-2-yl)methyl]-1H-pyrrole-2-carboxylic acid
Overview
Description
1-(4-Bromothiophen-2-yl)methyl-1H-pyrrole-2-carboxylic acid, abbreviated as 1-BTPCA, is a synthetic organic compound used in a variety of scientific research applications. It is a small molecule that can be easily incorporated into a variety of biomolecules, allowing for its use in a wide range of biological studies. 1-BTPCA has been used to study the structure and function of proteins, to probe the structure of lipid membranes, and to study the biochemical and physiological effects of drugs.
Scientific Research Applications
Suzuki Cross-Coupling Reaction
This compound can be used in the Suzuki cross-coupling reaction, a type of palladium-catalyzed coupling reaction . This reaction is used to synthesize various imine derivatives, which have a wide range of applications in pharmaceutical and chemical industries .
Synthesis of Schiff Base Ligands
The compound can be used to synthesize Schiff base ligands . Schiff bases are an important class of organic compounds synthesized by condensation of primary amines with carbonyl compounds . They are known for their broad spectrum biological activities and are also used as catalysts and intermediates in various organic reactions .
Density Functional Theory (DFT) Studies
The compound can be used in DFT studies to explore the structural properties of synthesized molecules . DFT is a computational quantum mechanical modelling method used in physics and chemistry to investigate the electronic structure of many-body systems .
Synthesis of 4-Arylpolyhydroquinoline Derivatives
The compound can be used in the synthesis of 4-arylpolyhydroquinoline derivatives . These derivatives possess several types of pharmacological properties such as anticancer, anticoagulant, spasmolytic, and antibacterial activity .
Pharmaceutical Applications
The compound can be used in the synthesis of pharmaceutical drugs due to the diverse pharmacological, biological, and antitumor effectiveness of Schiff base compounds . These compounds are very remarkable materials, especially for inorganic people, as they are openly applied in complexation and coordination field of research .
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura cross-coupling reactions , suggesting that its targets could be related to this process.
Mode of Action
The mode of action of 1-[(4-bromothiophen-2-yl)methyl]-1H-pyrrole-2-carboxylic acid is likely related to its role in Suzuki–Miyaura cross-coupling reactions . In these reactions, the compound may interact with its targets through oxidative addition, where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, the transfer of formally nucleophilic organic groups from boron to palladium, may also occur .
Biochemical Pathways
Given its potential role in suzuki–miyaura cross-coupling reactions , it may influence pathways related to carbon–carbon bond formation.
Result of Action
Its potential role in suzuki–miyaura cross-coupling reactions suggests that it may facilitate the formation of new carbon–carbon bonds .
Action Environment
The action of 1-[(4-bromothiophen-2-yl)methyl]-1H-pyrrole-2-carboxylic acid can be influenced by various environmental factors. For instance, the compound’s stability may be affected by storage conditions . Additionally, the efficacy of its role in Suzuki–Miyaura cross-coupling reactions may be influenced by the reaction conditions, such as temperature and the presence of a palladium catalyst .
properties
IUPAC Name |
1-[(4-bromothiophen-2-yl)methyl]pyrrole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2S/c11-7-4-8(15-6-7)5-12-3-1-2-9(12)10(13)14/h1-4,6H,5H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPRSBJRCUFHTNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=C1)C(=O)O)CC2=CC(=CS2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-bromothiophen-2-yl)methyl]-1H-pyrrole-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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